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Compound of Interest

Compound Name: 5-Chloro-2-pentanone

Cat. No.: B045304 Get Quote

Essential Safety and Handling Guide for 5-Chloro-2-
pentanone
For laboratory personnel, including researchers, scientists, and professionals in drug

development, the safe handling of chemical reagents is paramount. This document provides

immediate and essential safety protocols, operational guidelines, and disposal plans for 5-
Chloro-2-pentanone, ensuring the well-being of laboratory staff and the integrity of research.

Chemical Profile and Hazards

5-Chloro-2-pentanone is a flammable liquid and vapor that is harmful if swallowed, causes

skin irritation, and serious eye irritation.[1] It may also cause respiratory irritation.[2]

Understanding these hazards is the first step toward safe handling.

Hazard Classification Category

Flammable liquids Category 3

Acute toxicity, Oral Category 4

Skin irritation Category 2

Eye irritation Category 2

Specific target organ toxicity - single exposure Category 3
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Physical and Chemical Properties

CAS Number 5891-21-4

Molecular Formula C5H9ClO

Molecular Weight 120.58 g/mol

Appearance Colorless to Brown clear liquid

Boiling Point 106 °C/20 mmHg

Flash Point 67 °C (152.6 °F) - closed cup[3]

Specific Gravity 1.05 (20/20)

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Chloro-2-
pentanone to minimize exposure and ensure personal safety.

Protection Type Specific Recommendations Standards

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][2][4]

EN 166 (EU) or NIOSH (US)

approved.[1][4]

Skin Protection

Wear fire/flame resistant and

impervious clothing.[1][4]

Chemical-resistant gloves

(e.g., nitrile, neoprene) must

be inspected prior to use.[1][5]

EU Directive 89/686/EEC and

the standard EN 374.[1]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood.[2] If

exposure limits are exceeded

or irritation is experienced, a

full-face NIOSH-approved

respirator is required.[2][4]

NIOSH (US) approved.
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Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated place, wearing suitable protective clothing.[1]

Avoid contact with skin and eyes and the formation of dust and aerosols.[1]

Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools and

take precautionary measures against static discharge.[1][6]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][7]

Store locked up and away from incompatible materials such as strong oxidizing agents and

bases.[1][2]

Spill Management:

Remove all sources of ignition and evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[1]

Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[1]

Contain the spill with inert absorbent material (e.g., sand, silica gel).[6]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[1][6]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][4]

Emergency Procedures
Immediate and appropriate first aid is critical in the event of accidental exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][2][4]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][4][8] If skin irritation occurs, get

medical help.[1][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[1][2][4] Continue rinsing and consult

a doctor.[1][4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

[1][2][4] Call a doctor or Poison Control Center

immediately.[1][4]

Procedural Workflow and Emergency Response
Diagrams
To further clarify the necessary steps for safe handling and emergency response, the following

diagrams provide a visual guide.
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Safe Handling Workflow for 5-Chloro-2-pentanone

Preparation

Handling

Disposal

Consult SDS

Don appropriate PPE:
- Safety goggles

- Impervious gloves
- Flame-resistant lab coat

Ensure proper ventilation
(Fume hood)

Use non-sparking tools

Proceed to handling

Ground/bond container and
receiving equipment

Keep away from ignition sources

Collect waste in a
suitable, closed container

After use

Label waste container clearly

Dispose of according to
institutional and local regulations

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 5-Chloro-2-pentanone.
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Emergency Response for Accidental Exposure

Immediate Actions

First Aid Procedures

Accidental Exposure Occurs

Remove victim from
the source of exposure

Remove contaminated clothing

Initiate First Aid based
on exposure route

Skin Contact:
Wash with soap and water

Skin

Eye Contact:
Rinse with water for 15 mins

Eye

Inhalation:
Move to fresh air

Inhalation

Ingestion:
Rinse mouth, do not induce vomiting

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: A flowchart outlining the immediate steps to take in case of accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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